Cas no 1428349-84-1 (4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid)

• Product Name: 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid
• CAS No: 1428349-84-1
• MF: C₂₀H₁₉N₅O₈
• MW: 457.393564462662
• CID: 6028613
• PubChem ID: 71784534
• Update Time: 2025-10-28

4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid
• VU0531403-1
• AKOS026686813
• 4-(2-{3-[3-(FURAN-2-YL)-1,2,4-OXADIAZOL-5-YL]AZETIDIN-1-YL}ACETAMIDO)BENZAMIDE; OXALIC ACID
• 1428349-84-1
• 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate
• F6064-8494
• 4-[[2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetyl]amino]benzamide;oxalic acid

• Inchi： 1S/C18H17N5O4.C2H2O4/c19-16(25)11-3-5-13(6-4-11)20-15(24)10-23-8-12(9-23)18-21-17(22-27-18)14-2-1-7-26-14;3-1(4)2(5)6/h1-7,12H,8-10H2,(H2,19,25)(H,20,24);(H,3,4)(H,5,6)
• InChI Key： IUWRMHUPEJYPDG-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC(NC3C=CC(C(N)=O)=CC=3)=O)C2)=NC(C2=CC=CO2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 457.12336258g/mol
• Monoisotopic Mass: 457.12336258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid

Professional Introduction to Compound with CAS No. 1428349-84-1 and Product Name: 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid

The compound with the CAS number 1428349-84-1 and the product name 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key pharmacophores that make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide moiety, which is derived from a combination of heterocyclic scaffolds. The presence of a furan ring at the 3-position of the 1,2,4-oxadiazole core introduces a polar aromatic system that can interact with biological targets in a specific manner. This design allows for the potential modulation of protein-protein interactions and enzyme inhibition, which are critical mechanisms in many diseases.

The benzamide group at the 4-position of the molecule further enhances its pharmacological profile by providing a hydrophobic anchor that can improve membrane permeability and binding affinity. Additionally, the acetamido substituent at the 2-position introduces a polar functional group that can engage in hydrogen bonding interactions with biological targets. These features collectively contribute to the compound's potential as a versatile scaffold for drug design.

Recent advancements in computational chemistry have enabled more precise modeling of how such compounds interact with biological systems. The use of molecular docking simulations has shown that this compound can bind effectively to several therapeutic targets, including kinases and transcription factors. These interactions are particularly relevant in oncology research, where targeted inhibition of specific enzymes has revolutionized treatment strategies for various cancers.

The oxalic acid component in the product name suggests that this compound may be used in formulations where chelation or pH modulation is desirable. Oxalic acid derivatives are known to exhibit properties that can enhance drug solubility and stability, making them valuable in pharmaceutical formulations. This aspect of the compound's structure could be particularly useful in developing oral or injectable therapies where bioavailability is a critical concern.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes involved in inflammation and metabolic pathways. These findings are particularly intriguing given the growing interest in modulating these pathways for therapeutic benefit. Further research is needed to fully elucidate its mechanism of action and potential side effects.

The synthesis of this compound represents a sophisticated application of modern organic chemistry techniques. The integration of multiple heterocyclic systems into a single molecule requires careful planning and execution to ensure optimal yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency than was previously possible.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug development pipelines. The ability to design molecules with specific pharmacological properties allows researchers to tailor treatments to individual patient needs, potentially leading to more effective and personalized medicine approaches.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. By combining expertise from these fields, researchers can accelerate the discovery and development of new drugs that address unmet medical needs. The study of compounds like 4-(2-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamido)benzamide; oxalic acid exemplifies this collaborative approach and highlights the potential for innovative therapeutics.

Future directions for research on this compound include exploring its efficacy in animal models and evaluating its safety profile for potential clinical use. Additionally, investigating its interactions with other biological targets may reveal new therapeutic applications beyond those initially considered. The versatility of its molecular structure suggests that it could be modified further to enhance its pharmacological properties or broaden its scope of activity.

In conclusion, the compound with CAS number 1428349-84-1 and product name 4-(2-{3-3-(furan-2-y l)-1,2,4 oxadiazol -5 -y l azetidin -1 -y l}acetamido)benzamide; oxalic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound has the potential to lead to novel treatments for various diseases, underscoring the importance of continued investigation in this field.